Cas no 60398-91-6 (Bufuralol hydrochloride)

• Product Name: Bufuralol hydrochloride
• CAS No: 60398-91-6
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 514547
• PubChem ID: 151573
• Update Time: 2025-06-03

Bufuralol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1)
• Bufuralol, Hydrochloride
• (±)-Bufuralol hydrochloride
• (+/-)-bromofluoroacetic acid
• (+/-)-bufuralol hydrochloride salt
• AC1MD29K
• Acetic acid,2-bromo-2-fluoro-
• Brom-fluor-essigsaeure
• bromo(fluoro)acetic acid
• bromo-fluoroacetic acid
• bromo-fluoro-acetic acid
• Bromofluoroacetic acid
• CTK4H5580
• Fluorobromoacetic acid
• PC6862
• Bufuralol hydrochloride
• 2-tert-Butylamino-1-(7-ethyl-2-benzofuranyl)ethanol hydrochloride
• 59652-29-8
• Bufuralol hudrochloride
• BUFURALOL HYDROCHLORIDE [MI]
• AKOS040744905
• 1-(7-Ethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyethane hydrochloride
• BIM-0061757.0001
• DA-71809
• Ro 3-4787 (hydrochloride)
• (1)-alpha-(((tert-Butyl)amino)methyl)-7-ethyl-2-benzofuranmethanolhydrochloride
• G12568
• Bufurolol hydrochloride
• Bufuralol HCl
• BUFURALOL HYDROCHLORIDE [WHO-DD]
• EINECS 262-216-3
• 2-BENZOFURANMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE (1:1)
• Ro-34787
• RO-3-4787 HYDROCHLORIDE
• 2-BENZOFURANMETHANOL, ALPHA-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE (1:1)
• 1-(7-Aethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyaethan-hydrochlorid [German]
• (R)-Bufuralol Hydrochloride
• G66IY7Q7S4
• 2-BENZOFURANMETHANOL, ALPHA,-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE, (+/-)-
• Ro-3-4787
• 2-(tert-Butylamino)-1-(7-ethylbenzofuran-2-yl)ethan-1-ol hydrochloride
• 2-BENZOFURANMETHANOL, .ALPHA.,-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE, (+/-)-
• CS-0081588
• Ro34787
• DTXSID50975052
• 2-(tert-butylamino)-1-(7-ethylbenzofuran-2-yl)ethanol hydrochloride
• Angium, alpha-[[(1,1-Dimethylethyl)-amino]methyl]-7-ethyl-2-benzofuranmethanol
• Q27278828
• Angium
• UNII-G66IY7Q7S4
• BUFURALOL HYDROCHLORIDE [MART.]
• 2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol;hydrochloride
• HY-105124A
• 2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol hydrochlorid
• CCRIS 1056
• Ethanol, 2-tert-butylamino-1-(7-ethyl-2-benzofuranyl)-, hydrochloride
• DTXCID401402463
• 59652-29-8 (HCl)
• Bufuralol,hydrochloride
• 60398-91-6
• Bufuralol (hydrochloride)
• (+/-)-Bufuralol hydrochloride
• 1-(7-Aethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyaethan-hydrochlorid
• BUFURALOL HYDROCHLORIDE (MART.)
• Ro 3-4787 hydrochloride
• Ro3-4787
• Ro 34787
• (+/-)-alpha-[[(tert-butyl)amino]methyl]-7-ethyl-2-benzofuranmethanol hydrochloride

• Inchi： 1S/C16H23NO2.ClH/c1-5-11-7-6-8-12-9-14(19-15(11)12)13(18)10-17-16(2,3)4;/h6-9,13,17-18H,5,10H2,1-4H3;1H
• InChI Key： KJBONRGCLLBWCJ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C(=CC=CC=2C=C1C(CNC(C)(C)C)O)CC

Computed Properties

• Exact Mass: 297.149557
• Monoisotopic Mass: 297.149557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4

Experimental Properties

• Melting Point: 143-146 °C
• Boiling Point: 393.2°C at 760 mmHg
• Flash Point: 191.6°C
• Solubility: H2O: soluble
• PSA: 45.40000
• LogP: 4.60960

Bufuralol hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：22
• Storage Condition：2-8°C

Additional information on Bufuralol hydrochloride

Bufuralol Hydrochloride: A Comprehensive Overview

Bufuralol hydrochloride, also known by its CAS number 60398-91-6, is a compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is a derivative of bufotenidine, which belongs to the class of bufadienolides, a group of steroid glycosides found in certain amphibians. Bufuralol hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases and as a research tool in pharmacology.

The chemical structure of bufuralol hydrochloride consists of a steroid nucleus with a lactone ring and a hydroxyl group. Its molecular formula is C25H35NO4, and it exists as a white crystalline powder. The compound is highly soluble in water, making it suitable for various pharmaceutical formulations. Recent studies have highlighted its ability to modulate ion channels, particularly the hERG potassium channel, which is critical for cardiac repolarization. This property has positioned bufuralol hydrochloride as a valuable tool in drug discovery and development.

One of the most promising areas of research involving bufuralol hydrochloride is its application in cardiovascular therapy. Studies have demonstrated that bufuralol hydrochloride can inhibit the activity of the sodium-potassium pump (Na+/K+-ATPase), which plays a pivotal role in maintaining cellular ion homeostasis. This inhibition has been linked to potential benefits in heart failure treatment, where dysregulation of ion channels is often observed. Additionally, bufuralol hydrochloride has shown antiarrhythmic properties, making it a candidate for managing arrhythmias associated with heart disease.

Beyond cardiovascular applications, recent investigations have explored the potential of bufuralol hydrochloride in oncology. Preclinical studies suggest that bufuralol hydrochloride may exhibit cytotoxic effects against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or mitochondrial dysfunction. These findings underscore the need for further research to evaluate its efficacy and safety profile in anticancer therapies.

In terms of pharmacokinetics, bufuralol hydrochloride exhibits moderate bioavailability when administered orally, with rapid absorption and distribution across various tissues. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some pharmacological activity. The compound's half-life is relatively short, necessitating frequent dosing for sustained therapeutic effects.

The safety profile of bufuralol hydrochloride has been evaluated in preclinical models, with studies indicating minimal toxicity at therapeutic doses. However, caution must be exercised due to its potential to cause QT interval prolongation, a risk associated with hERG channel inhibition. Clinical trials are currently underway to assess its tolerability and efficacy in human subjects.

In conclusion, bufuralol hydrochloride represents a versatile compound with diverse therapeutic applications. Its ability to modulate ion channels and influence cellular processes positions it as a valuable asset in drug development. As research continues to uncover new insights into its mechanisms of action and clinical potential, bufuralol hydrochloride may emerge as an important addition to the arsenal of treatments for cardiovascular diseases and beyond.